Cas no 1502800-03-4 (N-methyl-N-(5-methylpyridin-3-yl)methylhydroxylamine)

• Product Name: N-methyl-N-(5-methylpyridin-3-yl)methylhydroxylamine
• CAS No: 1502800-03-4
• MF: C₈H₁₂N₂O
• MW: 152.193681716919
• CID: 6543310
• PubChem ID: 82594990
• Update Time: 2025-06-27

N-methyl-N-(5-methylpyridin-3-yl)methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• N-methyl-N-(5-methylpyridin-3-yl)methylhydroxylamine
• N-methyl-N-[(5-methylpyridin-3-yl)methyl]hydroxylamine
• EN300-1818425
• 1502800-03-4

• Inchi： 1S/C8H12N2O/c1-7-3-8(5-9-4-7)6-10(2)11/h3-5,11H,6H2,1-2H3
• InChI Key： GWBRGXFNJOLVCK-UHFFFAOYSA-N
• SMILES： ON(C)CC1C=NC=C(C)C=1

Computed Properties

• Exact Mass: 152.094963011g/mol
• Monoisotopic Mass: 152.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 36.4Ų

Additional information on N-methyl-N-(5-methylpyridin-3-yl)methylhydroxylamine

Introduction to N-methyl-N-(5-methylpyridin-3-yl)methylhydroxylamine (CAS No. 1502800-03-4)

N-methyl-N-(5-methylpyridin-3-yl)methylhydroxylamine, with the chemical formula corresponding to its CAS number 1502800-03-4, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a hydroxylamine functional group attached to a pyridine backbone, has garnered attention due to its potential applications in the development of novel therapeutic agents. The structural features of this compound, particularly the presence of a methyl group at the 5-position of the pyridine ring and the N-methyl substituent on the hydroxylamine moiety, contribute to its unique reactivity and biological profile.

The synthesis and characterization of N-methyl-N-(5-methylpyridin-3-yl)methylhydroxylamine have been subjects of extensive research in recent years. The compound's pyridine core is a common scaffold in medicinal chemistry, known for its ability to interact with biological targets such as enzymes and receptors. The hydroxylamine group introduces a nucleophilic center, which can participate in various chemical transformations, including condensation reactions, oxidation processes, and metal coordination. These properties make it a valuable intermediate in the synthesis of more complex molecules.

In recent years, there has been growing interest in exploring the pharmacological potential of hydroxylamine derivatives. Studies have demonstrated that compounds containing the hydroxylamine moiety can exhibit a range of biological activities, including antioxidant, anti-inflammatory, and anticancer effects. The specific substitution pattern in N-methyl-N-(5-methylpyridin-3-yl)methylhydroxylamine may influence its interaction with biological targets, making it a promising candidate for further investigation.

The role of computational chemistry and molecular modeling has been instrumental in understanding the behavior of such compounds. Advanced computational methods allow researchers to predict the binding affinity, metabolic stability, and pharmacokinetic properties of N-methyl-N-(5-methylpyridin-3-yl)methylhydroxylamine before conducting expensive experimental trials. These predictions are crucial for guiding the design of new drug candidates and optimizing their properties for therapeutic use.

One area where this compound shows particular promise is in the development of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways and are often implicated in various diseases, including cancer. By designing molecules that specifically target kinases, researchers aim to develop treatments that can modulate these pathways effectively. The unique structural features of N-methyl-N-(5-methylpyridin-3-yl)methylhydroxylamine, including its hydroxylamine group and pyridine core, make it a suitable candidate for such applications.

The synthesis of this compound typically involves multi-step organic reactions, starting from readily available precursors. The introduction of the methyl group at the 5-position of the pyridine ring can be achieved through methylation reactions, while the N-methylation of the hydroxylamine group requires careful control to avoid side reactions. Purification techniques such as column chromatography are often employed to isolate high-purity samples for further study.

In conclusion, N-methyl-N-(5-methylpyridin-3-yl)methylhydroxylamine (CAS No. 1502800-03-4) represents an exciting area of research with significant potential in pharmaceutical development. Its unique structural features and predicted biological activities make it a valuable compound for further investigation. As research continues to uncover new applications for this molecule, it is likely to play an important role in the discovery and development of novel therapeutic agents.